Cas no 1706433-38-6 (4-1-(propan-2-yl)-1H-pyrazol-4-yloxane-2,6-dione)

• Product Name: 4-1-(propan-2-yl)-1H-pyrazol-4-yloxane-2,6-dione
• CAS No: 1706433-38-6
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5767526
• PubChem ID: 99987946
• Update Time: 2025-11-03

4-1-(propan-2-yl)-1H-pyrazol-4-yloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1866074
• 4-(1-Isopropyl-1H-pyrazol-4-yl)-dihydro-pyran-2,6-dione
• 4-[1-(propan-2-yl)-1H-pyrazol-4-yl]oxane-2,6-dione
• 1706433-38-6
• 2H-Pyran-2,6(3H)-dione, dihydro-4-[1-(1-methylethyl)-1H-pyrazol-4-yl]-
• 4-1-(propan-2-yl)-1H-pyrazol-4-yloxane-2,6-dione

• Inchi： 1S/C11H14N2O3/c1-7(2)13-6-9(5-12-13)8-3-10(14)16-11(15)4-8/h5-8H,3-4H2,1-2H3
• InChI Key： FKNBGNSTSWYMLF-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1C=NN(C=1)C(C)C)=O

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 4-1-(propan-2-yl)-1H-pyrazol-4-yloxane-2,6-dione

Research Brief on 4-1-(propan-2-yl)-1H-pyrazol-4-yloxane-2,6-dione (CAS: 1706433-38-6): Recent Advances and Applications

The compound 4-1-(propan-2-yl)-1H-pyrazol-4-yloxane-2,6-dione (CAS: 1706433-38-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique pyrazole and oxane-dione structural motifs, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that 4-1-(propan-2-yl)-1H-pyrazol-4-yloxane-2,6-dione exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study employed in vitro and in vivo models to demonstrate its efficacy, with results showing a significant reduction in pro-inflammatory cytokines such as IL-6 and TNF-α. These findings suggest potential applications in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent research has explored the compound's anticancer potential. A preprint article from BioRxiv (2024) highlighted its ability to induce apoptosis in cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism involves the disruption of mitochondrial membrane potential and activation of caspase-3, a critical mediator of programmed cell death. Notably, the compound showed selectivity towards cancer cells while sparing normal cells, a feature that could mitigate the side effects associated with current anticancer therapies.

The synthesis and optimization of 4-1-(propan-2-yl)-1H-pyrazol-4-yloxane-2,6-dione have also been a focus of recent investigations. A team from the University of Cambridge developed a novel, scalable synthetic route that improves yield and purity while reducing environmental impact. Their approach, detailed in a 2023 publication in Organic Process Research & Development, utilizes green chemistry principles, such as solvent-free reactions and catalytic methods, to enhance sustainability. This advancement is critical for facilitating large-scale production and future clinical trials.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further formulation optimization to improve its absorption and distribution. Additionally, while preclinical toxicity studies have shown a favorable safety profile, comprehensive long-term studies are required to assess potential off-target effects. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 4-1-(propan-2-yl)-1H-pyrazol-4-yloxane-2,6-dione (CAS: 1706433-38-6) represents a multifaceted molecule with significant therapeutic potential. Its dual anti-inflammatory and anticancer activities, coupled with advances in synthetic methodologies, position it as a compelling candidate for future drug development. Ongoing research aims to elucidate its full mechanistic profile and optimize its pharmacological properties, paving the way for potential clinical applications in the coming years.